Cas no 2171647-08-6 (4-(1,2-dimethylcyclopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(1,2-dimethylcyclopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171647-08-6
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6003756
• PubChem ID: 165576825
• Update Time: 2025-06-16

4-(1,2-dimethylcyclopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1,2-dimethylcyclopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-[(1,2-dimethylcyclopropyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2171647-08-6
• EN300-1535830

• Inchi： 1S/C25H28N2O5/c1-15-13-25(15,2)27-23(30)21(11-12-22(28)29)26-24(31)32-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,11-14H2,1-2H3,(H,26,31)(H,27,30)(H,28,29)
• InChI Key： YOLMURLWKADAOI-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(C)CC1C

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-(1,2-dimethylcyclopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Research Briefing on 4-(1,2-dimethylcyclopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171647-08-6)

The compound 4-(1,2-dimethylcyclopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171647-08-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of this compound, which combines a dimethylcyclopropyl carbamoyl group with a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid moiety. This combination imparts both stability and reactivity, making it a valuable intermediate in peptide synthesis and other bioconjugation strategies. Researchers have successfully utilized this compound in the development of novel peptide-based therapeutics, particularly in targeting protein-protein interactions (PPIs) that are often challenging to modulate with small molecules.

One of the key advancements in the application of 4-(1,2-dimethylcyclopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid is its role in the synthesis of cyclic peptides. Cyclic peptides are emerging as promising candidates for drug development due to their enhanced stability and selectivity compared to linear peptides. The incorporation of this compound into peptide backbones has been shown to improve pharmacokinetic properties, such as metabolic stability and membrane permeability, which are critical for oral bioavailability.

In addition to its utility in peptide synthesis, recent investigations have explored the compound's potential as a modulator of enzymatic activity. Preliminary in vitro studies suggest that derivatives of this compound can selectively inhibit certain proteases and kinases, which are often implicated in diseases such as cancer and inflammatory disorders. These findings open new avenues for the design of targeted therapies with reduced off-target effects.

Despite these promising developments, challenges remain in the large-scale production and optimization of this compound. Current synthetic routes often involve multi-step processes with moderate yields, necessitating further refinement to ensure cost-effectiveness and scalability. Moreover, detailed mechanistic studies are required to fully elucidate the compound's interactions with biological targets and to optimize its therapeutic potential.

In conclusion, 4-(1,2-dimethylcyclopropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171647-08-6) represents a versatile and promising tool in chemical biology and drug discovery. Its unique structural properties and functional versatility make it a valuable asset for researchers aiming to develop novel therapeutics. Continued research efforts are expected to further expand its applications and address existing limitations, paving the way for innovative treatments in various disease areas.